Zoniporide hydrochloride
Zoniporide hydrochloride
The sodium-hydrogen exchanger isoform-1 (NHE-1) is the most predominant isoform of the Na+/H+ exchanger and is expressed in the heart where it contributes to cardiomyocyte pH homeostasis. It plays an important role in the myocardial response to ischemia-reperfusion. Zoniporide inhibits human NHE-1 with an IC50 value of 14 nM, displaying greater than 150-fold selectivity over other NHE isoforms. It has been shown to reduce infarct size in a rabbit myocardial ischemia-reperfusion model without adversely affecting hemodynamics or cardiac function. In isolated heart, zoniporide reduced infarct size with an EC50 value of 0.25 nM.
Brand Name:
Vulcanchem
CAS No.:
241800-97-5
VCID:
VC21084795
InChI:
InChI=1S/C17H16N6O.ClH/c18-17(19)22-16(24)12-9-21-23(15(12)10-6-7-10)14-5-1-4-13-11(14)3-2-8-20-13;/h1-5,8-10H,6-7H2,(H4,18,19,22,24);1H
SMILES:
C1CC1C2=C(C=NN2C3=CC=CC4=C3C=CC=N4)C(=O)N=C(N)N.Cl
Molecular Formula:
C17H17ClN6O
Molecular Weight:
356.8 g/mol
Zoniporide hydrochloride
CAS No.: 241800-97-5
Cat. No.: VC21084795
Molecular Formula: C17H17ClN6O
Molecular Weight: 356.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The sodium-hydrogen exchanger isoform-1 (NHE-1) is the most predominant isoform of the Na+/H+ exchanger and is expressed in the heart where it contributes to cardiomyocyte pH homeostasis. It plays an important role in the myocardial response to ischemia-reperfusion. Zoniporide inhibits human NHE-1 with an IC50 value of 14 nM, displaying greater than 150-fold selectivity over other NHE isoforms. It has been shown to reduce infarct size in a rabbit myocardial ischemia-reperfusion model without adversely affecting hemodynamics or cardiac function. In isolated heart, zoniporide reduced infarct size with an EC50 value of 0.25 nM. |
|---|---|
| CAS No. | 241800-97-5 |
| Molecular Formula | C17H17ClN6O |
| Molecular Weight | 356.8 g/mol |
| IUPAC Name | 5-cyclopropyl-N-(diaminomethylidene)-1-quinolin-5-ylpyrazole-4-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C17H16N6O.ClH/c18-17(19)22-16(24)12-9-21-23(15(12)10-6-7-10)14-5-1-4-13-11(14)3-2-8-20-13;/h1-5,8-10H,6-7H2,(H4,18,19,22,24);1H |
| Standard InChI Key | JTEXNYIOROVPIR-UHFFFAOYSA-N |
| SMILES | C1CC1C2=C(C=NN2C3=CC=CC4=C3C=CC=N4)C(=O)N=C(N)N.Cl |
| Canonical SMILES | C1CC1C2=C(C=NN2C3=CC=CC4=C3C=CC=N4)C(=O)N=C(N)N.Cl |
| Appearance | Assay:≥98%A crystalline solid |
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